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CAS No.: 94749-02-7

Cat. No.: B032083

Get Quote

An In-depth Examination of a Key Salmeterol Impurity for Researchers and Pharmaceutical

Scientists

Introduction
Des(phenylbutoxy)phenylethoxy salmeterol, a recognized impurity in the synthesis of the

long-acting β2-adrenergic agonist (LABA) salmeterol, represents a critical area of focus in the

pharmaceutical industry. As with any active pharmaceutical ingredient (API), the purity profile of

salmeterol is paramount to its safety and efficacy. This technical guide provides a

comprehensive overview of Des(phenylbutoxy)phenylethoxy salmeterol, including its

chemical identity, synthesis, analytical characterization, and regulatory context. This document

is intended to serve as a valuable resource for researchers, scientists, and drug development

professionals engaged in the study and manufacturing of salmeterol.

Salmeterol is a widely prescribed medication for the management of asthma and chronic

obstructive pulmonary disease (COPD).[1] Its synthesis, however, can lead to the formation of

several process-related impurities.[2] Des(phenylbutoxy)phenylethoxy salmeterol, identified
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as Salmeterol Impurity B in the European Pharmacopoeia (EP), is one such impurity that

requires careful monitoring and control.[3] Understanding the chemical properties and potential

formation pathways of this impurity is essential for the development of robust manufacturing

processes and analytical methods to ensure the quality of the final drug product.

Chemical and Physical Data
A thorough understanding of the physicochemical properties of

Des(phenylbutoxy)phenylethoxy salmeterol is fundamental for its identification, isolation,

and quantification. The key chemical data for this compound are summarized in the table

below.

Parameter Value Source(s)

CAS Number 94749-02-7 [3][4][5]

Systematic Name

1-[4-Hydroxy-3-

(hydroxymethyl)phenyl]-2-[[6-

(2-phenylethoxy)hexyl]amino]

ethanol

[5]

Synonyms

Salmeterol EP Impurity B, 4-

Hydroxy-α1-[[[6-(2-

phenylethoxy)hexyl]amino]met

hyl]-1,3-benzenedimethanol

[3]

Molecular Formula C23H33NO4 [3][4][5]

Molecular Weight 387.51 g/mol [3][4][5]

Appearance Off-White Solid [5]

Solubility Soluble in Methanol [5]

Synthesis and Formation
The formation of Des(phenylbutoxy)phenylethoxy salmeterol is intrinsically linked to the

synthetic route of salmeterol. While a specific, detailed synthesis for this impurity is not

extensively published in peer-reviewed literature, its structure suggests a potential formation
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pathway arising from variations in the starting materials or side reactions during the synthesis

of the salmeterol side chain.

The synthesis of salmeterol typically involves the coupling of a protected saligenin derivative

with a long-chain amino alcohol. The lipophilic side chain of salmeterol is crucial for its long

duration of action. The presence of a phenylethoxy group instead of the phenylbutoxy group in

the side chain of Des(phenylbutoxy)phenylethoxy salmeterol indicates the potential use of a

phenylethoxy-containing precursor during the synthesis.

A plausible synthetic approach for obtaining a reference standard of

Des(phenylbutoxy)phenylethoxy salmeterol would mirror the general synthesis of

salmeterol, but with the substitution of the key side-chain precursor. A generalized synthetic

workflow is depicted below.

Precursor Synthesis

Side-Chain Amine Formation

Coupling and Deprotection

Phenylethanol

6-(2-Phenylethoxy)hexyl bromideWilliamson Ether Synthesis

1,6-Dibromohexane

N-Benzyl-6-(2-phenylethoxy)hexan-1-amine

Amination

Protected Impurity B

Coupling Reaction

Benzylamine

Protected Saligenin Derivative Des(phenylbutoxy)phenylethoxy salmeterolDeprotection

Click to download full resolution via product page

Caption: Generalized synthetic workflow for Des(phenylbutoxy)phenylethoxy salmeterol.
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Analytical Characterization
The identification and quantification of Des(phenylbutoxy)phenylethoxy salmeterol in
salmeterol API and drug products are crucial for quality control. High-Performance Liquid

Chromatography (HPLC) is the most common analytical technique employed for this purpose.

High-Performance Liquid Chromatography (HPLC)
A stability-indicating reversed-phase HPLC method is typically used to separate salmeterol

from its impurities.[6][7] The method parameters are optimized to achieve sufficient resolution

between the main peak of salmeterol and the peaks of all known impurities, including

Des(phenylbutoxy)phenylethoxy salmeterol.

Typical HPLC Method Parameters:

Column: C18 stationary phase (e.g., 250 mm x 4.6 mm, 5 µm).[6][7]

Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium acetate

or phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).[6][7][8]

Flow Rate: Typically in the range of 1.0 - 2.0 mL/min.[6][9]

Detection: UV spectrophotometry, usually at a wavelength of around 278 nm.[9]

Injection Volume: 20 µL.[9]

The relative retention time of Des(phenylbutoxy)phenylethoxy salmeterol (Impurity B) with

respect to salmeterol is approximately 0.5.[9]

Spectroscopic Data
While publicly available spectroscopic data for Des(phenylbutoxy)phenylethoxy salmeterol
is limited, commercial suppliers of the reference standard provide a Certificate of Analysis

(CoA) that includes this information.[3] Based on its chemical structure, the expected

spectroscopic features are as follows:

¹H-NMR (Proton Nuclear Magnetic Resonance): The spectrum would show characteristic

signals for the aromatic protons of the saligenin and phenylethoxy moieties, the methylene
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protons of the hexyl and ethoxy chains, the methine proton of the chiral center, and the

hydroxyl and amine protons.

¹³C-NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display distinct

signals for all 23 carbon atoms in the molecule, including the aromatic carbons, the aliphatic

carbons of the side chain, and the carbon bearing the hydroxyl group.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of the compound (387.51 g/mol ). Fragmentation

patterns would be consistent with the structure, showing losses of functional groups.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for the O-H stretching of the phenolic and alcoholic hydroxyl groups, N-H stretching of the

secondary amine, C-H stretching of the aromatic and aliphatic groups, and C-O stretching of

the ether linkage.

The following diagram illustrates the key structural features of

Des(phenylbutoxy)phenylethoxy salmeterol that would be identified through spectroscopic

analysis.

Caption: Key structural moieties of Des(phenylbutoxy)phenylethoxy salmeterol for

spectroscopic analysis.

Pharmacology and Toxicology
There is a lack of specific pharmacological and toxicological data for

Des(phenylbutoxy)phenylethoxy salmeterol in the public domain. The primary approach for

managing impurities in pharmaceuticals is to control their levels to be as low as reasonably

practicable. The toxicological profile of salmeterol has been extensively studied.[10] As a

structurally similar compound, it is prudent to assume that Des(phenylbutoxy)phenylethoxy
salmeterol could potentially have similar pharmacological activity, although likely with different

potency and duration of action due to the altered side chain. However, without specific data, its

toxicological impact remains uncharacterized. The control of this impurity to stringent levels, as

dictated by pharmacopoeias, is therefore of utmost importance.

Regulatory Context and Pharmacopoeial Standards

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b032083/docs?utm_src=pdf-body#des-phenylbutoxy-phenylethoxy-salmeterol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b032083/docs?utm_src=pdf-body#des-phenylbutoxy-phenylethoxy-salmeterol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b032083/docs?utm_src=pdf-body#des-phenylbutoxy-phenylethoxy-salmeterol-a-comprehensive-technical-guide
https://pubmed.ncbi.nlm.nih.gov/20219844/
https://www.benchchem.com/product/b032083/docs?utm_src=pdf-body#des-phenylbutoxy-phenylethoxy-salmeterol-a-comprehensive-technical-guide
https://www.benchchem.com/product/b032083/docs?utm_src=pdf-body#des-phenylbutoxy-phenylethoxy-salmeterol-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032083?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The control of impurities is a critical aspect of pharmaceutical quality and is mandated by

regulatory agencies worldwide. Des(phenylbutoxy)phenylethoxy salmeterol is listed as a

specified impurity in major pharmacopoeias.

European Pharmacopoeia (EP): This compound is designated as Salmeterol Impurity B. The

acceptance criterion for this impurity in the Salmeterol Xinafoate monograph is not more than

0.1%.[9] In some cases, a tighter limit of 0.05% is specified.[9]

United States Pharmacopeia (USP): The USP also lists this impurity, referred to as

"Salmeterol-phenylethoxy," with an acceptance criterion of not more than 0.1%.[11]

The presence of established limits in these major pharmacopoeias underscores the importance

of controlling this impurity in the manufacturing of salmeterol. Pharmaceutical manufacturers

are required to have validated analytical methods capable of accurately quantifying this

impurity to ensure compliance with these regulatory standards.

Conclusion
Des(phenylbutoxy)phenylethoxy salmeterol is a critical process-related impurity in the

synthesis of salmeterol that demands careful consideration throughout the drug development

and manufacturing lifecycle. This technical guide has provided a detailed overview of its

chemical properties, potential synthetic origins, analytical characterization methods, and the

regulatory landscape governing its control. A thorough understanding of this impurity is

essential for ensuring the quality, safety, and efficacy of salmeterol-containing medicines. For

researchers and scientists in the pharmaceutical field, the information presented here serves

as a foundational resource for the development of robust control strategies and the

advancement of analytical methodologies for impurity profiling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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